2-[(4-chlorobenzyl)thio]-5-(4-chlorophenyl)-1,3,4-oxadiazole

• IUPAC Name: 2-(4-chlorophenyl)-5-[(4-chlorophenyl)methylsulfanyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C15H10Cl2N2OS/c16-12-5-1-10(2-6-12)9-21-15-19-18-14(20-15)11-3-7-13(17)8-4-11/h1-8H,9H2
• InChI Key: ULRHZSSIPYDTHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=NN=C(O2)C3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C15H10Cl2N2OS
• Molecular Weight: 337.2 g/mol

Description

2-[(4-chlorobenzyl)thio]-5-(4-chlorophenyl)-1,3,4-oxadiazole is a compound that belongs to the class of oxadiazoles. It has been widely studied for its potential applications in the field of medicinal chemistry. This compound exhibits a range of biological activities, including anti-inflammatory, anticonvulsant, and antitumor properties.

Mechanism of Action

The precise mechanism of action of 2-[(4-chlorobenzyl)thio]-5-(4-chlorophenyl)-1,3,4-oxadiazole is not fully understood. However, it has been proposed that the compound may act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been suggested that the compound may exert its antitumor effects by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-[(4-chlorobenzyl)thio]-5-(4-chlorophenyl)-1,3,4-oxadiazole exhibits anti-inflammatory effects by reducing the production of inflammatory mediators such as prostaglandins and cytokines. The compound has also been shown to exhibit anticonvulsant effects by reducing the activity of voltage-gated sodium channels. In addition, it has been found to exhibit antitumor effects by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The compound 2-[(4-chlorobenzyl)thio]-5-(4-chlorophenyl)-1,3,4-oxadiazole has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied for its potential applications in the field of medicinal chemistry. However, there are also some limitations to its use in lab experiments. The compound is not very water-soluble, which can make it difficult to administer in certain experimental settings. In addition, its precise mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on 2-[(4-chlorobenzyl)thio]-5-(4-chlorophenyl)-1,3,4-oxadiazole. One potential direction is to further investigate its potential as an antifungal agent. Another direction is to explore its potential as a treatment for other inflammatory conditions, such as rheumatoid arthritis. Additionally, further research is needed to elucidate the precise mechanism of action of the compound and to optimize its pharmacokinetic properties for use in clinical settings.

Synthesis Methods

The synthesis of 2-[(4-chlorobenzyl)thio]-5-(4-chlorophenyl)-1,3,4-oxadiazole can be achieved through the reaction of 4-chlorobenzyl chloride with thiourea in the presence of sodium hydroxide. The resulting intermediate is then reacted with 4-chlorophenyl hydrazine in the presence of acetic anhydride to yield the final product.

Scientific Research Applications

The compound 2-[(4-chlorobenzyl)thio]-5-(4-chlorophenyl)-1,3,4-oxadiazole has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit anti-inflammatory, anticonvulsant, and antitumor properties. It has also been shown to have potential as an antifungal agent.